Cas no 1072946-66-7 ((6-Chloro-5-fluoropyridin-3-yl)boronic acid)

• Product Name: (6-Chloro-5-fluoropyridin-3-yl)boronic acid
• CAS No: 1072946-66-7
• MF: C₅H₄BClFNO₂
• MW: 175.353163719177
• MDL: MFCD04112500
• CID: 97837
• PubChem ID: 24901773
• Update Time: 2024-11-03

(6-Chloro-5-fluoropyridin-3-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (6-Chloro-5-fluoropyridin-3-yl)boronic acid
• 2-Chloro-3-fluoropyridine-5-boronic acid
• 2-Chloro-3-fluoropyridyl-5-boronic acid
• 6-chloro-5-fluoropyridin-3-ylboronic acid
• Boronicacid, B-(6-chloro-5-fluoro-3-pyridinyl)-
• 6-Chloro-5-fluoropyridin-3-yl-3-boronic acid
• B-(6-Chloro-5-fluoro-3-pyridinyl)boronic acid
• PubChem11128
• PC3616
• FCH922611
• SBB089086
• AB17561
• AM85125
• RP02927
• 2-Chloro-3-Fluoropyridine-5-BoronicAcid
• AB0039488
• MFCD04112500
• AKOS006344537
• 1072946-66-7
• AC-33501
• SCHEMBL14121768
• EN300-251429
• DS-17624
• J-501663
• CS-0043727
• FT-0687594
• Boronic acid, B-(6-chloro-5-fluoro-3-pyridinyl)-
• DTXSID70647880
• SY101395
• 6-CHLORO-5-FLUOROPYRIDINE-3-BORONIC ACID
• 6-chloro-5-fluoropyridin-3-ylboronic acid;Pyridine 2-Chloro-3-fluoro-5-boronic acid
• (6-chloro-5-fluoro-3-pyridyl)boronic acid
• DB-024866

• MDL： MFCD04112500
• Inchi： 1S/C5H4BClFNO2/c7-5-4(8)1-3(2-9-5)6(10)11/h1-2,10-11H
• InChI Key： NWEKVQKALFWZHQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(B(O)O)C=N1)F

Computed Properties

• Exact Mass: 175.00100
• Monoisotopic Mass: 175.001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4

Experimental Properties

• Density: 1.51
• Boiling Point: 325.4 °C at 760 mmHg
• Flash Point: 150.6 °C
• PSA: 53.35000
• LogP: -0.44610